Explore by Category Inorganic Catalysts

Acetylferrocene

Acetylferrocene, a chemical compound, has captivating applications in scientific research. Its unique properties make it an excellent catalyst for various reactions and an indispensable component in the synthesis of organic compounds. With its versatility, acetylferrocene paves the way for groundbreaking advancements in fields like pharmaceuticals, materials science, and more.

CAS No.:1271-55-2

Molecular Formula:C12H22FeO

Molecular Weight:238.15 g/mol

Availability: In Stock

1,2-Bis(diphenylphosphino)ethane

Ethylenebis(diphenylphosphine) is a versatile chemical compound widely used in scientific research. Its unique structure enables it to play a vital role in catalysis, organic synthesis, and coordination chemistry, making it an indispensable tool for scientists seeking innovative solutions.

CAS No.:1663-45-2

Molecular Formula:C26H24P2

Molecular Weight:398.4 g/mol

Availability: In Stock

Ruthenium(III) chloride trihydrate

Ruthenium(III) chloride trihydrate is a chemical compound used in scientific research. It possesses various applications, including catalysis, electrochemistry, and material science. Its unique properties make it an essential component in advancing our understanding of chemical processes.

CAS No.:13815-94-6

Molecular Formula:Cl3H2ORu

Molecular Weight:225.4 g/mol

Availability: In Stock

Ammonium metatungstate hydrate

Ammonium (meta)tungstate hydrate, a versatile chemical compound, holds immense potential in scientific research. Its unique properties make it an invaluable tool for various applications, ranging from catalysis to material synthesis. Explore the vast horizons of this compound and unravel its scientific marvels.

CAS No.:12333-11-8

Molecular Formula:H2O.6H3N.H8O40W12

Molecular Weight:2974.3

Availability: In Stock

Diammonium nickel disulfate hexahydrate

Diammonium nickel disulfate hexahydrate is a chemical compound used in various scientific research applications. With its versatile properties, this material finds utility in catalysis, electrochemistry, and as a precursor for nickel-based materials. Its distinctive structure and reactivity make it a promising candidate for further exploration in diverse scientific fields.

CAS No.:7785-20-8

Molecular Formula:H7NNiO5S

Molecular Weight:191.82 g/mol

Availability: In Stock

2-Cyanoethyl phosphate barium salt dihydrate

Introducing '2-Cyanoethyl phosphate barium salt dihydrate', a versatile chemical compound with diverse applications in scientific research. Explore its potential as a catalyst, stabilizer, or in biomaterial synthesis. Unleash the power of this compound for groundbreaking discoveries!

CAS No.:207121-42-4

Molecular Formula:C3H8BaNO6P

Molecular Weight:322.4 g/mol

Availability: In Stock

Electronic Materials

Biomedical Materials

Energy Materials

Screening Compounds

Biochemicals

Chemical Synthesis

Catalysts

Chemical Biology

Flavors & Fragrances

Amino Acids Resins & Reagents

Building Blocks

Lab Chemicals

Stable Isotopes

Formulation

Portfolio APIs

Bioactive Small Molecules

Reference Materials

Analytical Reagents

Analytical Chromatography

Pathways